Cas no 257938-48-0 (7-Benzothiazolamine,6-methyl-)

7-Benzothiazolamine,6-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 7-Benzothiazolamine,6-methyl-
- 7-Benzothiazolamine,6-methyl-(9CI)
- 7-Benzothiazolamine, 6-methyl-
-
- Inchi: 1S/C8H8N2S/c1-5-2-3-6-8(7(5)9)11-4-10-6/h2-4H,9H2,1H3
- InChI Key: QUVVBNMVXIMBBI-UHFFFAOYSA-N
- SMILES: S1C2=C(N)C(C)=CC=C2N=C1
Computed Properties
- Exact Mass: 164.04094
- Monoisotopic Mass: 164.041
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 151
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 67.2A^2
Experimental Properties
- Density: 1.315±0.06 g/cm3(Predicted)
- Boiling Point: 329.6±22.0 °C(Predicted)
- PSA: 38.91
- pka: 3.05±0.30(Predicted)
7-Benzothiazolamine,6-methyl- Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Alichem | A051000374-250mg |
7-Amino-6-methylbenzothiazole |
257938-48-0 | 98% | 250mg |
$816.91 | 2023-09-02 | |
Alichem | A051000374-500mg |
7-Amino-6-methylbenzothiazole |
257938-48-0 | 98% | 500mg |
$1236.18 | 2023-09-02 | |
Alichem | A051000374-1g |
7-Amino-6-methylbenzothiazole |
257938-48-0 | 98% | 1g |
$1963.52 | 2023-09-02 |
7-Benzothiazolamine,6-methyl- Related Literature
-
Shailesh Nagarkar,Taco Nicolai,Christophe Chassenieux,Ashish Lele Phys. Chem. Chem. Phys., 2010,12, 3834-3844
-
Yahui Yang,Siyuan Xing,Zecong Fang,Helen Koo Lab Chip, 2017,17, 926-935
-
Yuexia Zhang,Xingxing Wu,Lin Hao,Zeng Rong Wong,Sherman J. L. Lauw,Song Yang,Richard D. Webster Org. Chem. Front., 2017,4, 467-471
-
Hang Ma,Daniel B. Niesen,Ang Cai,Bongsup P. Cho,Wen Tan,Qiong Gu,Jun Xu,Navindra P. Seeram RSC Adv., 2015,5, 107904-107915
Additional information on 7-Benzothiazolamine,6-methyl-
7-Benzothiazolamine,6-methyl-: A Comprehensive Overview
7-Benzothiazolamine,6-methyl- (CAS No. 257938-48-0) is a compound of significant interest in the fields of organic chemistry and materials science. This compound belongs to the class of benzothiazoles, which are widely recognized for their unique electronic properties and versatile applications. The structure of 7-Benzothiazolamine,6-methyl- consists of a benzothiazole ring system with a methyl group at the 6-position and an amine group at the 7-position. This specific substitution pattern imparts distinctive chemical and physical properties to the molecule, making it a valuable compound for various research and industrial applications.
The synthesis of 7-Benzothiazolamine,6-methyl- typically involves multi-step organic reactions. One common approach is the condensation of an appropriate thioamide with a carbonyl compound in the presence of a base. The methyl group at the 6-position can be introduced through alkylation or by using a methyl-substituted precursor during the synthesis process. The amine group at the 7-position plays a crucial role in determining the reactivity and functionality of the compound, enabling further modifications such as alkylation, acylation, or coupling reactions.
7-Benzothiazolamine,6-methyl- has been extensively studied for its potential in materials science. Its aromatic ring system and nitrogen-containing functional groups make it an excellent candidate for use in coordination chemistry and metalloorganic frameworks (MOFs). Recent studies have explored its ability to act as a ligand in the formation of metal-organic complexes, which exhibit interesting magnetic and electronic properties. These findings have opened new avenues for its application in sensing technologies and catalysis.
In addition to its role in materials science, 7-Benzothiazolamine,6-methyl- has also been investigated for its potential in pharmaceutical research. The benzothiazole core is known to exhibit bioactivity against various enzymes and receptors, making it a promising scaffold for drug discovery. Researchers have reported that derivatives of this compound display anti-inflammatory, antioxidant, and antimicrobial activities. These properties suggest that 7-Benzothiazolamine,6-methyl- could serve as a lead compound for developing novel therapeutic agents.
The optical properties of 7-Benzothiazolamine,6-methyl- have also garnered attention in the field of optoelectronics. Its conjugated π-system allows for strong absorption in the visible region, making it suitable for applications in organic light-emitting diodes (OLEDs) and photovoltaic devices. Recent advancements in this area have demonstrated that incorporating this compound into device architectures can enhance their efficiency and stability under operational conditions.
7-Benzothiazolamine,6-methyl- has also been utilized as an intermediate in the synthesis of more complex molecules. Its functional groups provide multiple sites for further chemical transformations, enabling the construction of larger molecular frameworks with tailored properties. For instance, its use as a building block in supramolecular chemistry has led to the formation of self-assembled structures with unique functionalities.
In terms of environmental considerations, researchers have explored the biodegradability and toxicity profiles of 7-Benzothiazolamine,6-methyl-. These studies are essential for assessing its potential impact on ecosystems if used on an industrial scale. Preliminary results indicate that under certain conditions, the compound can undergo microbial degradation; however, further research is required to fully understand its environmental fate.
The study of 7-Benzothiazolamine,6-methyl- continues to evolve with advancements in analytical techniques and computational modeling tools. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in confirming its molecular structure and purity. Additionally, density functional theory (DFT) calculations have provided insights into its electronic structure and reactivity patterns.
In conclusion, CAS No 257938-48-0, or 7-Benzothiazolamine,6-methyl-, stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure enables it to serve as both a functional material and a lead molecule for drug development. As research progresses, new discoveries are expected to further expand its utility and contribute to innovative solutions in science and technology.
257938-48-0 (7-Benzothiazolamine,6-methyl-) Related Products
- 208512-69-0(5-Benzothiazolamine,6-methyl-)
- 1334372-97-2(N-(2-methoxy-5-methylphenyl)-1-[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]piperidine-3-carboxamide)
- 931317-38-3(2-{5-(4-methylphenoxy)methylfuran-2-yl}-5-(4-methylpiperidin-1-yl)-1,3-oxazole-4-carbonitrile)
- 1353944-41-8([1-(2-Amino-acetyl)-pyrrolidin-3-yl]-ethyl-carbamic acid benzyl ester)
- 1791433-96-9(8-Fluoro-2-phenylquinazolin-4(3H)-one)
- 2034419-87-7(2-(1H-1,3-benzodiazol-1-yl)-N-{3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-ylmethyl}acetamide)
- 1805117-60-5(2-Methoxy-3-nitro-5-(trifluoromethoxy)pyridine-4-carboxylic acid)
- 921996-19-2(N-(1,3-benzothiazol-2-yl)-2-2-(4-methoxybenzenesulfonamido)-1,3-thiazol-4-ylacetamide)
- 383148-69-4(methyl 2-[2-(1H-indol-3-yl)ethyl]-1-oxo-1,2-dihydroisoquinoline-4-carboxylate)
- 313233-36-2(N-(6-chloro-1,3-benzothiazol-2-yl)-3-nitrobenzamide)



